Cas no 111160-28-2 (2(1H)-Pyrimidinone,1-(5-chloro-2,5-dideoxy-b-D-erythro-pentofuranosyl)-5-methyl-4-(1H-1,2,4-triazol-1-yl)-)
111160-28-2 structure
Product Name:2(1H)-Pyrimidinone,1-(5-chloro-2,5-dideoxy-b-D-erythro-pentofuranosyl)-5-methyl-4-(1H-1,2,4-triazol-1-yl)-
CAS No:111160-28-2
MF:C12H14ClN5O3
MW:311.724260807037
CID:164355
PubChem ID:512333
Update Time:2025-04-19
2(1H)-Pyrimidinone,1-(5-chloro-2,5-dideoxy-b-D-erythro-pentofuranosyl)-5-methyl-4-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-[(2R,4S,5S)-5-(chloromethyl)-4-hydroxyoxolan-2-yl]-5-methyl-4-(1,2,4-triazol-1-yl)pyrimidin-2-one
- 2(1H)-Pyrimidinone,1-(5-chloro-2,5-dideoxy-b-D-erythro-pentofuranosyl)-5-methyl-4-(1H-1,2,4-triazol-1-yl)-
- 1-(5-Chloro-2,5-dideoxy-.beta.-D-erythro-pentofuranosyl)-5-methyl-4-(1,2,4-triazol-1-yl)pyrimidin-2(1H)-one
- 1-(5-Chloro-2,5-dideoxy-beta-D-erythro-pentofuranosyl)-5-methyl-4-(1,2,4-triazol-1-yl)pyrimidin-2(1H)-one
- 1-[(2R,4S,5S)-5-(chloromethyl)-4-hydroxy-tetrahydrofuran-2-yl]-5-methyl-4-(1,2,4-triazol-1-yl)pyrimidin-2-one
- DTXSID10149515
- 111160-28-2
-
- Inchi: 1S/C12H14ClN5O3/c1-7-4-17(10-2-8(19)9(3-13)21-10)12(20)16-11(7)18-6-14-5-15-18/h4-6,8-10,19H,2-3H2,1H3/t8-,9+,10+/m0/s1
- InChI Key: PDTYFSKQWVDABZ-IVZWLZJFSA-N
- SMILES: ClC[C@@H]1[C@H](C[C@H](N2C(N=C(C(C)=C2)N2C=NC=N2)=O)O1)O
Computed Properties
- Exact Mass: 311.079
- Monoisotopic Mass: 311.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 497
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 92.8Ų
Experimental Properties
- Density: 1.68
- Boiling Point: 603.2°C at 760 mmHg
- Flash Point: 318.6°C
- Refractive Index: 1.739
- PSA: 95.06000
- LogP: 0.01960
2(1H)-Pyrimidinone,1-(5-chloro-2,5-dideoxy-b-D-erythro-pentofuranosyl)-5-methyl-4-(1H-1,2,4-triazol-1-yl)- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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